1-(4-{[2-phenyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}phenyl)ethanone

• IUPAC Name: 1-[4-(2-phenyl-6-pyrazol-1-ylpyrimidin-4-yl)oxyphenyl]ethanone
• InChI: InChI=1S/C21H16N4O2/c1-15(26)16-8-10-18(11-9-16)27-20-14-19(25-13-5-12-22-25)23-21(24-20)17-6-3-2-4-7-17/h2-14H,1H3
• InChI Key: NWDPLWYCVGYJCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OC2=NC(=NC(=C2)N3C=CC=N3)C4=CC=CC=C4
• Molecular Formula: C21H16N4O2
• Molecular Weight: 356.4 g/mol

Description

The compound “1-(4-{[2-phenyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}phenyl)ethanone” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Molecular Structure Analysis

The molecular structure of pyrazole compounds, including “1-(4-{[2-phenyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}phenyl)ethanone”, is characterized by a five-membered heterocyclic aromatic ring with two nitrogen atoms at positions 1 and 2 and three carbon atoms. The specific molecular structure of this compound is not available in the retrieved data.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For pyrazole compounds, they are generally soluble in water and other polar solvents. The specific physical and chemical properties of “1-(4-{[2-phenyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}phenyl)ethanone” are not available in the retrieved data.

Scientific Research Applications

Antileishmanial Activity

• PEP has demonstrated potent antileishmanial activity. In vitro studies evaluated its effectiveness against Leishmania aethiopica clinical isolates. .

Antimalarial Potential

• PEP derivatives (compounds 14 and 15) showed promising inhibition effects against Plasmodium berghei. .

Antifungal and Antibacterial Properties

• The presence of bromine in PEP enhances its lipid solubility, leading to improved pharmacological activity. .

Heterocyclic Scaffold for Medicinal Compounds

• .

Antitumor Potential

• .

Mechanism of Action

Target of Action

The compound “1-(4-{[2-phenyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}phenyl)ethanone” is a heterocyclic compound that contains a pyrazole ring . Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . The primary targets of this compound are likely to be specific enzymes or receptors in the pathogens causing these diseases.

Mode of Action

It is known that many pyrazole derivatives interact with their targets by forming hydrogen bonds and hydrophobic interactions . A molecular simulation study of a similar compound showed a desirable fitting pattern in the active site of a target protein, characterized by lower binding free energy .

Biochemical Pathways

Given its antileishmanial and antimalarial activities, it can be inferred that the compound interferes with the life cycle of the leishmania and plasmodium parasites .

Result of Action

The compound has shown potent antileishmanial and antimalarial activities in vitro and in vivo . For instance, one of the synthesized pyrazole derivatives displayed superior antipromastigote activity that was significantly more active than the standard drugs miltefosine and amphotericin B deoxycholate .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and how it is used. Pyrazole compounds can have a wide range of safety profiles depending on their specific structure and the biological system they interact with. The specific safety and hazards information for “1-(4-{[2-phenyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}phenyl)ethanone” is not available in the retrieved data.

Future Directions

Pyrazole compounds have a wide range of applications and are the subject of ongoing research in various fields of science. Future research may focus on developing new synthesis methods, exploring new biological activities, and improving the safety profile of these compounds. The specific future directions for “1-(4-{[2-phenyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}phenyl)ethanone” are not available in the retrieved data.